1-(8-Nitro-2,3,4,5-tetrahydro-benzo[b]azepin-1-yl)-ethanone

• CAS No.: 873056-23-6
• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 1-(8-nitro-2,3,4,5-tetrahydro-1-benzazepin-1-yl)ethanone
• InChI: InChI=1S/C12H14N2O3/c1-9(15)13-7-3-2-4-10-5-6-11(14(16)17)8-12(10)13/h5-6,8H,2-4,7H2,1H3
• InChI Key: NFGBGFOMFWZALW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCCC2=C1C=C(C=C2)[N+](=O)[O-]

Description

1-(8-Nitro-2,3,4,5-tetrahydro-benzo[b]azepin-1-yl)-ethanone is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetyl chloride (1 g, 13 mmol) was added dropwise to a mixture of 8-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine (1.3 g, 6.8 mmol) and NaHCO3 (1 g, 12 mmol) in CH2Cl2 (50 mL). After stirring for 1 h, the mixture was filtered and the filtrate was concentrated. The residue was dissolved in CH2Cl2, washed with brine, dried over Na2SO4 and concentrated. The residue was purified by column chromatography to give 1-(8-nitro-2,3,4,5-tetrahydro-benzo[b]azepin-1-yl)-ethanone as a yellow solid (1.3 g, 80%).